Cas no 2138551-32-1 (4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one)
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1156572
- 2138551-32-1
- 4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one
-
- Inchi: 1S/C11H16N2O/c1-8-3-4-9(14)7-10(8)11-12-5-6-13(11)2/h5-6,8,10H,3-4,7H2,1-2H3
- InChI Key: HTYKHMVGRKPQNG-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)C(C2=NC=CN2C)C1
Computed Properties
- Exact Mass: 192.126263138g/mol
- Monoisotopic Mass: 192.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 34.9Ų
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156572-0.05g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 0.05g |
$1129.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-0.1g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 0.1g |
$1183.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-0.25g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 0.25g |
$1235.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-0.5g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 0.5g |
$1289.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-1.0g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-2.5g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 2.5g |
$2631.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-5.0g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1156572-10.0g |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one |
2138551-32-1 | 10g |
$5774.0 | 2023-06-09 |
4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one
4-Methyl-3-(1-Methyl-1H-Imidazol-2-Yl)cyclohexan-1-One: A Comprehensive Overview
The compound 4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one, identified by the CAS registry number CAS No. 2138551-32-1, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically featuring an imidazole ring fused with a cyclohexanone moiety. The presence of the imidazole group introduces interesting electronic properties, making this compound a subject of interest in various fields, including organic synthesis, pharmacology, and materials science.
Recent studies have highlighted the potential of 4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexanone as a building block in organic chemistry. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and cyclization reactions, has made it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound to construct bioactive compounds with potential applications in drug discovery.
In the realm of pharmacology, the compound has shown promise as a precursor for developing drugs targeting specific biological pathways. The imidazole ring, known for its ability to act as a hydrogen bond donor or acceptor, plays a crucial role in modulating the pharmacokinetic properties of the molecule. Recent findings suggest that derivatives of CAS No. 2138551-32-1 may exhibit anti-inflammatory and antioxidant activities, making them candidates for therapeutic interventions.
The synthesis of 4-methylcyclohexanone-based compounds has been optimized in recent years, thanks to advancements in catalytic methods and green chemistry. One notable approach involves the use of transition metal catalysts to facilitate efficient coupling reactions. These methods not only enhance yield but also reduce environmental impact, aligning with current trends toward sustainable chemical processes.
Beyond its role in drug discovery, 4-methylcyclohexanone-containing compounds are being explored for their applications in materials science. For example, their ability to form stable coordination complexes makes them potential candidates for use in catalysis or as components in advanced materials like polymers or nanoparticles.
In terms of toxicity and environmental impact, studies have indicated that CAS No. 2138551-32-1 exhibits low acute toxicity when administered at typical experimental doses. However, further research is needed to fully understand its long-term effects and biodegradability under various environmental conditions.
Looking ahead, the versatility of 4-methylcyclohexanone-based compounds suggests that they will continue to play a significant role in both academic research and industrial applications. As new synthetic methodologies emerge and our understanding of their biological effects deepens, this compound is poised to contribute even more to the advancement of science and technology.
2138551-32-1 (4-methyl-3-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)